Cas no 2229642-23-1 (3-2-(4-fluorophenyl)ethenyl-1,2-oxazol-5-amine)

• Product Name: 3-2-(4-fluorophenyl)ethenyl-1,2-oxazol-5-amine
• CAS No: 2229642-23-1
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 6547778
• PubChem ID: 165784486
• Update Time: 2025-06-11

3-2-(4-fluorophenyl)ethenyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-fluorophenyl)ethenyl-1,2-oxazol-5-amine
• 2229642-23-1
• EN300-1810469
• 3-[2-(4-fluorophenyl)ethenyl]-1,2-oxazol-5-amine

• Inchi： 1S/C11H9FN2O/c12-9-4-1-8(2-5-9)3-6-10-7-11(13)15-14-10/h1-7H,13H2/b6-3+
• InChI Key： WHZFMJPTSVGZQL-ZZXKWVIFSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C1C=C(N)ON=1

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on 3-2-(4-fluorophenyl)ethenyl-1,2-oxazol-5-amine

Introduction to 3-2-(4-fluorophenyl)ethenyl-1,2-oxazol-5-amine (CAS No: 2229642-23-1)

3-2-(4-fluorophenyl)ethenyl-1,2-oxazol-5-amine, identified by the chemical compound code CAS No: 2229642-23-1, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of a 4-fluorophenyl substituent and an ethenyl bridge in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The 1,2-oxazol core of this compound is a key pharmacophore that contributes to its potential biological interactions. Oxazoles are known for their stability and ability to engage in hydrogen bonding, which is crucial for the design of small-molecule inhibitors and modulators. The fluorine atom at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in pharmaceutical design. These features make 3-2-(4-fluorophenyl)ethenyl-1,2-oxazol-5-amine a promising candidate for further investigation in therapeutic applications.

In recent years, there has been growing interest in the development of novel oxazole derivatives as potential therapeutic agents. The structural motif of 3-2-(4-fluorophenyl)ethenyl-1,2-oxazol-5-amine has been explored in various contexts, including its role as an intermediate in synthesizing more complex pharmacophores. Researchers have leveraged its framework to develop molecules with targeted biological activities, such as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The versatility of this compound lies in its ability to be modified at multiple positions, allowing chemists to fine-tune its properties for specific applications.

One of the most compelling aspects of 3-2-(4-fluorophenyl)ethenyl-1,2-oxazol-5-amine is its potential as a building block for drug candidates. The combination of the fluorinated phenyl group, the ethenyl linkage, and the oxazole ring creates a multifaceted scaffold that can interact with biological targets in multiple ways. This polyvalent nature has led to its incorporation into several high-throughput screening campaigns aimed at identifying novel bioactive molecules. The results from these studies have highlighted its significance as a precursor for developing lead compounds with therapeutic potential.

The synthesis of 3-2-(4-fluorophenyl)ethenyl-1,2-oxazol-5-amine involves a series of well-established organic reactions that highlight its synthetic accessibility. Key steps include condensation reactions to form the oxazole ring, followed by functionalization at the ethenyl position and introduction of the fluorophenyl group. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production if needed. The ability to produce this compound efficiently is crucial for both academic research and industrial applications.

From a computational chemistry perspective, 3-2-(4-fluorophenyl)ethenyl-1,2-oxazol-5-amine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the compound's structure influences its binding affinity and selectivity. For instance, computational analyses have revealed that the fluorine atom plays a critical role in stabilizing interactions with certain protein pockets through electrostatic and van der Waals forces. Such insights are invaluable for guiding medicinal chemists in designing derivatives with enhanced potency.

The pharmacological profile of 3-2-(4-fluorophenyl)ethenyl-1,2-oxazol-5-am ine has been preliminarily assessed through in vitro assays targeting various enzymes and receptors. Early findings suggest that this compound exhibits inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammation. While these results are promising, further studies are needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to translate these initial findings into meaningful clinical applications.

In conclusion,3 - 2 - ( 4 - flu or opheny l ) e then y l - 1 , 2 - o x az ol - 5 - am ine ( C A S N o : 22 29642 - 23 - 1 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its development as a drug candidate or intermediate underscores the importance of heterocyclic compounds in modern medicine. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.